Cas no 38495-02-2 (Pentanoic acid, 2,2,3,4-tetramethyl-)

• Product Name: Pentanoic acid, 2,2,3,4-tetramethyl-
• CAS No: 38495-02-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1489878
• PubChem ID: 15564209
• Update Time: 2025-04-21

Pentanoic acid, 2,2,3,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2,3,4-tetramethyl-
• 2,2,3,4-tetramethylpentanoic acid
• 2,2,3,4-tetramethylvaleric acid
• NPMHELYJLOUPIZ-UHFFFAOYSA-N
• 38495-02-2
• SCHEMBL284728
• DTXSID00574317

• Inchi： 1S/C9H18O2/c1-6(2)7(3)9(4,5)8(10)11/h6-7H,1-5H3,(H,10,11)
• InChI Key： NPMHELYJLOUPIZ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)C(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3